2-{[1-(cyclopentylmethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(cyclopentylmethyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one
• InChI: InChI=1S/C19H27N5O/c25-19-7-6-18(23-11-3-10-20-23)21-24(19)15-17-8-12-22(13-9-17)14-16-4-1-2-5-16/h3,6-7,10-11,16-17H,1-2,4-5,8-9,12-15H2
• InChI Key: QRYKIYJYPPIPEM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CN2CCC(CC2)CN3C(=O)C=CC(=N3)N4C=CC=N4
• Molecular Formula: C19H27N5O
• Molecular Weight: 341.5 g/mol
• CAS No.: 2097871-86-6

Description

This compound is a heterocyclic organic molecule featuring a dihydropyridazin-3-one core substituted with a pyrazole moiety and a cyclopentylmethyl-piperidinylmethyl group. The cyclopentylmethyl-piperidine substituent may enhance lipophilicity and membrane permeability, while the pyrazole group could contribute to hydrogen bonding interactions with biological targets.

Biological Activity

The compound 2-{[1-(cyclopentylmethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one (CAS Number: 2097871-86-6) belongs to a class of organic compounds known for their diverse biological activities. This article explores its biological activity, focusing on its mechanisms of action, pharmacological properties, and potential applications in medicine.

Chemical Structure and Properties

This compound features a complex structure that includes:

• A piperidine ring substituted with a cyclopentylmethyl group.
• A pyrazolyl moiety that contributes to its biological interactions.
• A dihydropyridazinone framework which is critical for its pharmacological properties.

The molecular weight of this compound is approximately 315.461 g/mol, indicating a relatively moderate size for a bioactive molecule.

Biological Activity Overview

Research indicates that 2-{[1-(cyclopentylmethyl)piperidin-4-yl]methyl}-6-(1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one exhibits several biological activities:

Enzyme Inhibition

The compound has shown weak inhibitory activity against key enzymes such as:

• Acetylcholinesterase (AChE) : Involved in neurotransmission by breaking down acetylcholine.
• Butyrylcholinesterase (BChE) : Plays a role in the hydrolysis of choline esters.

These activities suggest potential implications in neuropharmacology, particularly in the context of neurodegenerative diseases like Alzheimer's.

The mechanisms underlying the biological activities of this compound may involve:

• Interaction with neurotransmitter receptors due to its structural similarity to known ligands.
• Modulation of signaling pathways associated with inflammation and cell survival.

Comparative Analysis with Related Compounds

To better understand the unique properties of this compound, it is useful to compare it with other structurally similar compounds. The following table summarizes key features:

Compound Name	Structure Features	Unique Properties
4-Cyclopropyl-6-methylpyrimidin-2(1H)-one	Pyrimidine core with cyclopropyl substitution	Exhibits different biological activities than pyridazinones
6-Oxo-1,6-dihydropyridazin-4-YL}piperidin	Similar piperidine structure; lacks cyclopentyl group	Potentially different receptor interactions
1-(Cyclopentylmethyl)-6-amino-pyridazinone	Contains an amino group instead of carbonyl	May exhibit distinct pharmacological profiles

This comparison highlights how the specific substituents on the piperidine and pyrazolyl rings can influence biological activity and receptor interactions.

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of pyrazole derivatives, revealing significant findings relevant to this compound:

• Antitumor Activity : Research has shown that certain pyrazole derivatives can inhibit tumor growth in vitro, suggesting potential applications in cancer therapy .
• Neuroprotective Effects : Some derivatives have been investigated for their ability to protect neuronal cells from oxidative stress, indicating a possible role in treating neurodegenerative conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The provided evidence highlights compounds with overlapping structural motifs, enabling a comparative analysis based on substituents and scaffold variations:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Molecular Weight (g/mol)	Reported Activity/Use
Target Compound	Dihydropyridazin-3-one	6-(1H-pyrazol-1-yl), 2-{[1-(cyclopentylmethyl)piperidin-4-yl]methyl}	~388.5 (estimated)	N/A (no direct data in evidence)
2-(1,3-Benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidin-4-one	7-piperazinyl, 2-(1,3-benzodioxolyl)	~380.4	Kinase inhibition (implied by patent context)
6-[3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]-2,3-dihydropyridazin-3-one	Dihydropyridazin-3-one	6-(3-pyrazinyl-1,2,4-oxadiazol-5-yl)	272.2	Supplier-listed; no explicit activity reported
2-(1,3-Benzodioxol-5-yl)-7-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidin-4-one	7-(3,5-dimethylpiperazinyl), 2-(1,3-benzodioxolyl)	~408.5	Enhanced selectivity (patent claims)

Key Structural Differences and Implications

Core Scaffold: The target compound’s dihydropyridazin-3-one core differs from the pyrido-pyrimidin-4-one scaffolds in . Pyrido-pyrimidinones (e.g., ) are larger, fused-ring systems that may improve stacking interactions with hydrophobic enzyme pockets.

Substituent Profiles: The cyclopentylmethyl-piperidine group in the target compound introduces significant steric bulk compared to the benzodioxolyl and dimethylpiperazinyl groups in . This could influence solubility and metabolic stability . Pyrazole (target) vs. oxadiazole () substituents alter hydrogen-bonding capacity: pyrazole’s NH group may act as a donor, while oxadiazole is primarily an acceptor.

Synthetic Accessibility: The pyrido-pyrimidinone derivatives () are synthesized via multi-step cyclization reactions, whereas dihydropyridazinones (target and ) may involve simpler condensation pathways .

Research Findings and Limitations

• These tools could resolve the conformational flexibility of the dihydropyridazinone core.
• Biological Data Gaps : The evidence lacks experimental IC50 values, solubility, or toxicity profiles for the target compound. Patent compounds in emphasize substituent-driven selectivity, suggesting that the target’s cyclopentylmethyl group might similarly modulate specificity.